Cas no 58922-06-8 (Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester)

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester structure
58922-06-8 structure
Product Name:Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
CAS No:58922-06-8
MF:C9H9Br2NO2
MW:322.981261014938
MDL:MFCD00187798
CID:340433
PubChem ID:839758
Update Time:2025-04-19

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
    • ethyl 4-amino-3,5-dibromobenzoate
    • AE-641/01936059
    • CS-0047038
    • EN300-5007672
    • AKOS027254689
    • SY258952
    • AB7117
    • 4-Amino-3,5-dibromobenzoic acid ethyl ester
    • SS-5137
    • 58922-06-8
    • ethyl4-amino-3,5-dibromobenzoate
    • SCHEMBL11144491
    • MFCD00187798
    • DTXSID80356991
    • MDL: MFCD00187798
    • Inchi: 1S/C9H9Br2NO2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2,12H2,1H3
    • InChI Key: ROWXLRODWPSPTR-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C(=O)OCC)C=1)Br)N

Computed Properties

  • Exact Mass: 320.89997
  • Monoisotopic Mass: 320.90000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Pricemore >>

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Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:58922-06-8)Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
Order Number:A1168536
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:11
Price ($):253.0/835.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:58922-06-8)Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
A1168536
Purity:99%/99%
Quantity:1g/5g
Price ($):253.0/835.0
Email